(1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate
(1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate
Fenchyl acetate, also known as D-bornyl acetate or fema 3390, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Fenchyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, fenchyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
20347-65-3
VCID:
VC0050281
InChI:
InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10?,12-/m0/s1
SMILES:
CC(=O)OC1CC2CCC1(C2(C)C)C
Molecular Formula:
C₁₂H₂₀O₂
Molecular Weight:
196.29 g/mol
(1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate
CAS No.: 20347-65-3
Reference Standards
VCID: VC0050281
Molecular Formula: C₁₂H₂₀O₂
Molecular Weight: 196.29 g/mol
![(1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate - 20347-65-3](/images/no_structure.jpg)
| CAS No. | 20347-65-3 |
|---|---|
| Product Name | (1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-yl acetate |
| Molecular Formula | C₁₂H₂₀O₂ |
| Molecular Weight | 196.29 g/mol |
| IUPAC Name | [(1R,4S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate |
| Standard InChI | InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10?,12-/m0/s1 |
| Standard InChIKey | KGEKLUUHTZCSIP-VULFSTHESA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@]2(CC[C@H](C2)C1(C)C)C |
| SMILES | CC(=O)OC1CC2CCC1(C2(C)C)C |
| Canonical SMILES | CC(=O)OC1CC2CCC1(C2(C)C)C |
| Boiling Point | 220-224 °C |
| Colorform | Colorless to very pale straw-colored liquid |
| Density | 0.978 at °C 0.981-0.985 0.979-0.984 |
| Flash Point | 190 °F (88 °C) /closed cup/ |
| Physical Description | Colourless liquid, semicrystaline mass to white crystaline solid; Sweet herbaceous, piney aroma Colourless to very pale straw coloured liquid; Camphoraceous, piney, balsamic aroma |
| Description | Fenchyl acetate, also known as D-bornyl acetate or fema 3390, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Fenchyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, fenchyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water 9.721 mg/L at 25 °C (est) Insoluble in water Soluble in most fixed oils and in mineral oil Soluble in alcohol, fixed oils; slightly soluble in propylene glycol In 70% alcohol, 1:3; slightly soluble in propylene glycol; insoluble in glycerin Slightly soluble in water; Insoluble in glycerin, propylene glycol Soluble (in ethanol) Soluble in most fixed oils; Slightly soluble in propylene glycol; Insoluble in water, glycerin |
| Synonyms | (1R,2S,4R)-(+)-2-Bornanol Acetate;_x000B_(1R,2S,4R)-1,7,7-Trimethylbicyclo[2.2.1]heptan-2-ol Acetate;_x000B_(1R-endo)-1,7,7-trimethyl-bicyclo[2.2.1]heptan-2-ol Acetate; d-Borneol Acetate;_x000B_(+)-Borneol Acetate; (+)-Bornyl Acetate; d-Bornyl Acetate; |
| Vapor Pressure | 0.107 mm Hg at 25 °C (est) |
| PubChem Compound | 12598074 |
| Last Modified | Nov 11 2021 |
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